Cas no 13680-30-3 (2-tert-butyl-6-methylphenyl isocyanate)

2-tert-Butyl-6-methylphenyl isocyanate is a specialized aromatic isocyanate compound characterized by its sterically hindered structure due to the presence of tert-butyl and methyl substituents on the phenyl ring. This structural feature enhances its stability and reactivity selectivity, making it valuable in the synthesis of high-performance polyurethanes, coatings, and adhesives. The electron-withdrawing nature of the isocyanate group, combined with the steric effects of the substituents, allows for controlled reactions with nucleophiles such as alcohols and amines, enabling tailored polymer properties. Its robust chemical stability under various conditions makes it suitable for applications requiring durability and resistance to environmental degradation. The compound is particularly useful in advanced material science for developing thermally stable and mechanically robust polymeric systems.
2-tert-butyl-6-methylphenyl isocyanate structure
13680-30-3 structure
Product Name:2-tert-butyl-6-methylphenyl isocyanate
CAS No:13680-30-3
MF:C12H15NO
MW:189.253603219986
MDL:MFCD00037033
CID:87093
PubChem ID:24871476
Update Time:2025-07-02

2-tert-butyl-6-methylphenyl isocyanate Chemical and Physical Properties

Names and Identifiers

    • 2-tert-butyl-6-methylphenyl isocyanate
    • 1-tert-butyl-2-isocyanato-3-methylbenzene
    • 2-METHYL-6-T-BUTYLPHENYL ISOCYANATE
    • 1-(tert-butyl)-2-isocyanato-3-Methylbenzene
    • DTXSID70393052
    • AS-63861
    • SCHEMBL1456973
    • FT-0613423
    • 1-tert-butyl-2-isocyanato-3-methyl-benzene
    • VCHAHDOWZAYVEM-UHFFFAOYSA-N
    • 13680-30-3
    • AKOS015912657
    • J-006914
    • A807138
    • MDL： MFCD00037033
    • Inchi： 1S/C12H15NO/c1-9-6-5-7-10(12(2,3)4)11(9)13-8-14/h5-7H,1-4H3
    • InChI Key： VCHAHDOWZAYVEM-UHFFFAOYSA-N
    • SMILES： O=C=NC1C(C)=CC=CC=1C(C)(C)C
    • BRN： 2362965

Computed Properties

  • Exact Mass: 189.11500
  • Monoisotopic Mass: 189.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.8
  • Topological Polar Surface Area: 29.4A^2

Experimental Properties

  • Color/Form: White pungent odor solid
  • Density: 1.0160 (estimate)
  • Melting Point: 34-38 °C (lit.)
  • Boiling Point: 242 °C(lit.)
  • Flash Point: Degrees Fahrenheit:228.2°F
    Degrees Celsius:109°C
  • Refractive Index: 1.5230 (estimate)
  • PSA: 29.43000
  • LogP: 3.25980
  • Sensitiveness: Moisture Sensitive
  • Solubility: Hydrolysable

2-tert-butyl-6-methylphenyl isocyanate Security Information

2-tert-butyl-6-methylphenyl isocyanate Customs Data

  • HS CODE：2929109000
  • Customs Data：

    China Customs Code:

    2929109000

    Overview:

    2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-tert-butyl-6-methylphenyl isocyanate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
F-GC288-200mg
2-tert-Butyl-6-methylphenyl isocyanate
 13680-30-3 98%
200mg
 ￥247.0 2022-02-28
eNovation Chemicals LLC
D769268-1g
2-TERT-BUTYL-6-METHYLPHENYL ISOCYANATE
 13680-30-3 98%
1g
 $190 2023-09-04
A2B Chem LLC
AB63011-100mg
2-TERT-BUTYL-6-METHYLPHENYL ISOCYANATE
 13680-30-3 98%
100mg
 $78.00 2024-04-20
A2B Chem LLC
AB63011-1g
2-TERT-BUTYL-6-METHYLPHENYL ISOCYANATE
 13680-30-3 98%
1g
 $222.00 2024-04-20
A2B Chem LLC
AB63011-5g
2-TERT-BUTYL-6-METHYLPHENYL ISOCYANATE
 13680-30-3 98%
5g
 $828.00 2024-04-20

2-tert-butyl-6-methylphenyl isocyanate Related Literature

Related Categories

13680-30-3 (2-tert-butyl-6-methylphenyl isocyanate) Related Products

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd